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Compound of Interest

Compound Name: bis(Tributyltin)oxide

Cat. No.: B142050 Get Quote

This guide provides technical support for researchers, scientists, and drug development

professionals on the safe management and disposal of bis(tributyltin)oxide (TBTO) waste in

a laboratory setting.

Frequently Asked Questions (FAQs)
1. What is bis(tributyltin)oxide (TBTO) and why is it considered hazardous?

Bis(tributyltin)oxide is an organotin compound primarily used as a biocide, fungicide, and

molluscicide.[1][2] It is considered highly hazardous due to its toxicity upon ingestion,

inhalation, or skin contact.[3][4][5][6] TBTO is a severe skin and eye irritant and can cause

damage to organs through prolonged or repeated exposure.[3][4][5] Furthermore, it is very

toxic to aquatic life with long-lasting effects, making its proper disposal crucial to prevent

environmental contamination.[3][4]

2. What are the immediate safety precautions I should take when working with TBTO?

Due to its hazardous nature, strict safety protocols must be followed:

Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-

resistant gloves (butyl rubber is mentioned as incompatible in one source, so care should be

taken in selection), safety goggles, a face shield, and a lab coat.[3][4][5][7] In case of

inadequate ventilation, respiratory protection should be used.[4][5]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b142050?utm_src=pdf-interest
https://www.benchchem.com/product/b142050?utm_src=pdf-body
https://www.benchchem.com/product/b142050?utm_src=pdf-body
https://www.benchchem.com/product/b142050?utm_src=pdf-body
https://www.lookchem.com/404.htm
https://en.wikipedia.org/wiki/Tributyltin_oxide
https://ftp.soest.hawaii.edu/pilot/sg512/sg512_feb2019_Kongs_Thumb/Safety/MSDS/Bis(tributyltin)%20Oxide/Bis(tributyltin)%20Oxide%20MSDS.pdf
https://www.cdhfinechemical.com/images/product/msds/37_1545023342_Bis-TributylTinOxide-CASNO-56-35-9-MSDS.pdf
https://www.synquestlabs.com/Home/DownloadPDF?location=msds&fileName=9100%2F9150-1-02.pdf
https://sds.strem.com/sd50-0700_US.pdf
https://ftp.soest.hawaii.edu/pilot/sg512/sg512_feb2019_Kongs_Thumb/Safety/MSDS/Bis(tributyltin)%20Oxide/Bis(tributyltin)%20Oxide%20MSDS.pdf
https://www.cdhfinechemical.com/images/product/msds/37_1545023342_Bis-TributylTinOxide-CASNO-56-35-9-MSDS.pdf
https://www.synquestlabs.com/Home/DownloadPDF?location=msds&fileName=9100%2F9150-1-02.pdf
https://ftp.soest.hawaii.edu/pilot/sg512/sg512_feb2019_Kongs_Thumb/Safety/MSDS/Bis(tributyltin)%20Oxide/Bis(tributyltin)%20Oxide%20MSDS.pdf
https://www.cdhfinechemical.com/images/product/msds/37_1545023342_Bis-TributylTinOxide-CASNO-56-35-9-MSDS.pdf
https://ftp.soest.hawaii.edu/pilot/sg512/sg512_feb2019_Kongs_Thumb/Safety/MSDS/Bis(tributyltin)%20Oxide/Bis(tributyltin)%20Oxide%20MSDS.pdf
https://www.cdhfinechemical.com/images/product/msds/37_1545023342_Bis-TributylTinOxide-CASNO-56-35-9-MSDS.pdf
https://www.synquestlabs.com/Home/DownloadPDF?location=msds&fileName=9100%2F9150-1-02.pdf
https://www.fishersci.com/store/msds?partNumber=AC106510050&productDescription=BIS-TRI+NORMAL+BUTYLTIN+5ML&vendorId=VN00032119&countryCode=US&language=en
https://www.cdhfinechemical.com/images/product/msds/37_1545023342_Bis-TributylTinOxide-CASNO-56-35-9-MSDS.pdf
https://www.synquestlabs.com/Home/DownloadPDF?location=msds&fileName=9100%2F9150-1-02.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b142050?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ventilation: Work in a well-ventilated area, preferably within a chemical fume hood, to avoid

inhalation of vapors.[4][5]

Avoid Contact: Prevent contact with skin, eyes, and clothing.[3][4]

Handling: Do not eat, drink, or smoke in the area where TBTO is handled.[3][8] Wash hands

thoroughly after handling.[3][4]

3. How should I store TBTO and its waste?

Store TBTO and any generated waste in tightly sealed, properly labeled containers.[3][9] The

storage area should be a cool, dry, well-ventilated place away from incompatible materials such

as strong oxidizing agents and acids.[3][10] Containers of organotin waste should be clearly

marked with the words "Organotin wastes".[9]

4. What is the general procedure for disposing of TBTO waste?

TBTO waste is considered hazardous waste and must be disposed of accordingly. The general

procedure is as follows:

Segregation: Keep TBTO waste separate from other laboratory waste streams.

Containment: Collect all TBTO waste, including contaminated consumables (e.g., pipette

tips, gloves), in a designated, sealed, and clearly labeled hazardous waste container.[3][4]

Licensed Disposal: Arrange for the disposal of the hazardous waste through a licensed and

approved waste disposal company.[3][4][11] Do not dispose of TBTO waste down the drain

or in regular trash.[3][4]

5. Can I neutralize or decontaminate small amounts of TBTO waste in the lab?

While specific in-lab neutralization protocols are not readily available in the initial search

results, the general recommendation is to avoid in-lab treatment due to the high toxicity of

TBTO. For small spills, the recommended procedure is to absorb the material with an inert

absorbent (e.g., vermiculite, dry sand) and place it in a sealed container for hazardous waste

disposal.[3][4] Any decontamination of glassware or equipment should be done with

appropriate solvents, and the resulting rinsate must be collected as hazardous waste.
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Issue Possible Cause Solution

Accidental Spill of TBTO
Improper handling, container

failure.

1. Evacuate the immediate

area and ensure proper

ventilation. 2. Wear

appropriate PPE, including

respiratory protection. 3. For

small spills, use an inert

absorbent material to soak up

the liquid.[3][4] 4. Place the

absorbent material into a

sealed, labeled container for

hazardous waste disposal.[12]

5. Clean the spill area with a

suitable solvent (e.g., acetone)

followed by soap and water,

collecting all cleaning materials

as hazardous waste.[12] 6. For

large spills, evacuate the area

and contact your institution's

environmental health and

safety (EHS) office

immediately.

Skin or Eye Contact Inadequate PPE, accidental

splash.

Skin Contact: 1. Immediately

remove contaminated clothing.

[3][8] 2. Wash the affected

area thoroughly with soap and

plenty of water for at least 15

minutes.[3][8] 3. Seek

immediate medical attention.

[3] Eye Contact: 1.

Immediately flush eyes with

plenty of water for at least 15

minutes, occasionally lifting the

upper and lower eyelids.[3][7]

2. Remove contact lenses if

present and easy to do. 3.
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Seek immediate medical

attention.[3]

Contaminated Lab Equipment
Use in experiments involving

TBTO.

1. Decontaminate glassware

and equipment by rinsing with

a suitable solvent. The rinsate

must be collected as

hazardous waste. 2. After

solvent rinsing, wash with soap

and water. 3. For heavily

contaminated disposable

items, dispose of them as solid

hazardous waste.

Unsure of Disposal

Regulations

Lack of information, varying

local regulations.

1. Contact your institution's

Environmental Health and

Safety (EHS) department for

specific guidance on TBTO

waste disposal. 2. Refer to the

Safety Data Sheet (SDS) for

the specific TBTO product you

are using.[3][4][7] 3. Follow all

local, state, and federal

regulations for hazardous

waste disposal.[8]

Quantitative Data Summary
The following tables summarize key quantitative data for bis(tributyltin)oxide.

Table 1: Physical and Chemical Properties
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Property Value Source

CAS Number 56-35-9 [3][4][5]

Molecular Formula C24H54OSn2 [3][5][13]

Molecular Weight 596.10 g/mol [3]

Appearance
Clear, colorless to slightly

yellow liquid
[1][10]

Boiling Point 180 °C @ 2 mmHg [7][10]

Melting Point -45 °C [10]

Density 1.17 g/cm³ at 25 °C [4]

Water Solubility

Insoluble (<1 to >100 mg/L,

depending on pH and

temperature)

[4][10][13]

Solubility in Organic Solvents

Soluble in many organic

solvents (e.g., ethanol, ether,

halogenated hydrocarbons)

[10][13]

Table 2: Occupational Exposure Limits

Organization Limit Value Notes

ACGIH TLV-TWA (as Sn) 0.1 mg/m³ Skin Notation

ACGIH TLV-STEL (as Sn) 0.2 mg/m³ Skin Notation

OSHA
PEL-TWA (Organic tin

compounds, as Sn)
0.1 mg/m³ Skin Notation[10]

Experimental Protocols
Protocol 1: Small Spill Clean-up Procedure
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Preparation: Don appropriate PPE (gloves, goggles, face shield, lab coat). Ensure the spill

area is well-ventilated.

Containment: If the spill is spreading, contain it using absorbent pads or booms.

Absorption: Cover the spill with an inert absorbent material such as vermiculite, clay, or dry

sand.

Collection: Carefully scoop the absorbed material into a designated, labeled, and sealable

hazardous waste container.

Decontamination: Wipe the spill area with a cloth soaked in a suitable solvent (e.g.,

acetone). Place the used cloth in the hazardous waste container.

Final Cleaning: Wash the area with soap and water. All cleaning materials must be disposed

of as hazardous waste.

Disposal: Seal the hazardous waste container and arrange for its disposal through your

institution's EHS office.
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Caption: Workflow for the generation, segregation, and disposal of TBTO waste.
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TBTO Spill Occurs
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Caption: Decision tree for responding to a bis(tributyltin)oxide spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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